3-Amino-5-[2-(2-methoxyethylamino)-6-[4-(trifluoromethyl)phenyl]pyrimidin-4-yl]oxy-1H-quinoxalin-2-one
3-Amino-5-[2-(2-methoxyethylamino)-6-[4-(trifluoromethyl)phenyl]pyrimidin-4-yl]oxy-1H-quinoxalin-2-one
AMG21629 is a potent and selective TRPV1 antagonist.
Brand Name:
Vulcanchem
CAS No.:
939040-79-6
VCID:
VC0518408
InChI:
InChI=1S/C22H19F3N6O3/c1-33-10-9-27-21-29-15(12-5-7-13(8-6-12)22(23,24)25)11-17(30-21)34-16-4-2-3-14-18(16)31-19(26)20(32)28-14/h2-8,11H,9-10H2,1H3,(H2,26,31)(H,28,32)(H,27,29,30)
SMILES:
COCCNC1=NC(=CC(=N1)OC2=CC=CC3=C2N=C(C(=O)N3)N)C4=CC=C(C=C4)C(F)(F)F
Molecular Formula:
C22H19F3N6O3
Molecular Weight:
472.4 g/mol
3-Amino-5-[2-(2-methoxyethylamino)-6-[4-(trifluoromethyl)phenyl]pyrimidin-4-yl]oxy-1H-quinoxalin-2-one
CAS No.: 939040-79-6
Inhibitors
VCID: VC0518408
Molecular Formula: C22H19F3N6O3
Molecular Weight: 472.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
![3-Amino-5-[2-(2-methoxyethylamino)-6-[4-(trifluoromethyl)phenyl]pyrimidin-4-yl]oxy-1H-quinoxalin-2-one - 939040-79-6](/images/no_structure.jpg)
| CAS No. | 939040-79-6 |
|---|---|
| Product Name | 3-Amino-5-[2-(2-methoxyethylamino)-6-[4-(trifluoromethyl)phenyl]pyrimidin-4-yl]oxy-1H-quinoxalin-2-one |
| Molecular Formula | C22H19F3N6O3 |
| Molecular Weight | 472.4 g/mol |
| IUPAC Name | 3-amino-5-[2-(2-methoxyethylamino)-6-[4-(trifluoromethyl)phenyl]pyrimidin-4-yl]oxy-1H-quinoxalin-2-one |
| Standard InChI | InChI=1S/C22H19F3N6O3/c1-33-10-9-27-21-29-15(12-5-7-13(8-6-12)22(23,24)25)11-17(30-21)34-16-4-2-3-14-18(16)31-19(26)20(32)28-14/h2-8,11H,9-10H2,1H3,(H2,26,31)(H,28,32)(H,27,29,30) |
| Standard InChIKey | TUMYQRZCVIQKOQ-UHFFFAOYSA-N |
| SMILES | COCCNC1=NC(=CC(=N1)OC2=CC=CC3=C2N=C(C(=O)N3)N)C4=CC=C(C=C4)C(F)(F)F |
| Canonical SMILES | COCCNC1=NC(=CC(=N1)OC2=CC=CC3=C2N=C(C(=O)N3)N)C4=CC=C(C=C4)C(F)(F)F |
| Appearance | Solid powder |
| Description | AMG21629 is a potent and selective TRPV1 antagonist. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >3 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | AMG21629; AMG-21629; AMG 21629; |
| Reference | 1: Zareie P, Sadegh M, Palizvan MR, Moradi-Chameh H. Anticonvulsive effects of endocannabinoids; an investigation to determine the role of regulatory components of endocannabinoid metabolism in the Pentylenetetrazol induced tonic- clonic seizures. Metab Brain Dis. 2018 Jun;33(3):939-948. doi: 10.1007/s11011-018-0195-5. Epub 2018 Mar 4. PubMed PMID: 29504066. |
| PubChem Compound | 24858024 |
| Last Modified | Nov 12 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume